5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol

• IUPAC Name: 3-[3-hydroxy-5-(trifluoromethyl)phenyl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C15H14F3NO3S/c1-19(2)23(21,22)14-5-3-4-10(8-14)11-6-12(15(16,17)18)9-13(20)7-11/h3-9,20H,1-2H3
• InChI Key: KELPENUHGUQWEW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)O)C(F)(F)F
• Molecular Formula: C15H14F3NO3S
• Molecular Weight: 345.3 g/mol
• CAS No.: 1261970-58-4

Description

5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol is a complex organic compound characterized by the presence of a trifluoromethyl group and a dimethylsulfamoyl group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-used technique for forming carbon-carbon bonds. This reaction employs a palladium catalyst and boronic acid derivatives under mild conditions .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The trifluoromethyl group can be reduced under specific conditions.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Nucleophiles like amines or thiols can react with the sulfonamide group.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenolic group can yield quinones, while nucleophilic substitution can result in various substituted sulfonamides.

Scientific Research Applications

5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its therapeutic potential in treating certain diseases.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol involves its interaction with specific molecular targets. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively. The sulfonamide group can interact with enzymes or receptors, potentially inhibiting their activity and modulating biological pathways .

Comparison with Similar Compounds

Similar Compounds

• 5-(3-N,N-Dimethylsulfamoylphenyl)-3-fluorophenol
• 5-(3-N,N-Dimethylsulfamoylphenyl)-2-methylphenol
• 5-(3-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol

Uniqueness

Compared to similar compounds, 5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol is unique due to the presence of the trifluoromethyl group, which imparts distinct chemical and physical properties. This group can enhance the compound’s stability, lipophilicity, and reactivity, making it a valuable molecule for various applications .